Cas no 1049030-20-7 (2-Isopropoxy-1-naphthalenemethanamine)

2-Isopropoxy-1-naphthalenemethanamine is a naphthalene-derived amine compound featuring an isopropoxy substituent at the 2-position. This structural configuration imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The isopropoxy group enhances steric and electronic modulation, which can influence selectivity in coupling or functionalization reactions. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound is particularly useful in the development of chiral ligands or pharmacologically active scaffolds due to its rigid naphthalene backbone. Proper handling under inert conditions is recommended to preserve stability.
2-Isopropoxy-1-naphthalenemethanamine structure
1049030-20-7 structure
Product Name:2-Isopropoxy-1-naphthalenemethanamine
CAS No:1049030-20-7
MF:C14H17NO
MW:215.290883779526
CID:2086217
PubChem ID:28284445
Update Time:2025-05-27

2-Isopropoxy-1-naphthalenemethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropoxy-1-naphthalenemethanamine
    • (2-isopropoxynaphthalen-1-yl)methanamine
    • [2-(propan-2-yloxy)naphthalen-1-yl]methanamine
    • 1-[2-(propan-2-yloxy)naphthalen-1-yl]methanamine
    • [2-(methylethoxy)naphthyl]methylamine
    • STK802381
    • SBB045918
    • BBL031912
    • NE27831
    • ST50807886
    • Inchi: 1S/C14H17NO/c1-10(2)16-14-8-7-11-5-3-4-6-12(11)13(14)9-15/h3-8,10H,9,15H2,1-2H3
    • InChI Key: SFSIQOGCFKWXBV-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1=CC=C2C=CC=CC2=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Topological Polar Surface Area: 35.2

2-Isopropoxy-1-naphthalenemethanamine Pricemore >>

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